Cas no 1379378-54-7 (2-(3-Nitropyridin-4-yl)acetic acid)

• Product Name: 2-(3-Nitropyridin-4-yl)acetic acid
• CAS No: 1379378-54-7
• MF: C₇H₆N₂O₄
• MW: 182.133541584015
• CID: 4828304
• Update Time: 2025-05-20

2-(3-Nitropyridin-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-nitropyridin-4-yl)acetic acid
• 2-(3-Nitropyridin-4-yl)acetic acid

• Inchi： 1S/C7H6N2O4/c10-7(11)3-5-1-2-8-4-6(5)9(12)13/h1-2,4H,3H2,(H,10,11)
• InChI Key： OKDGVHAYMKJHGP-UHFFFAOYSA-N
• SMILES： OC(CC1C=CN=CC=1[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 213
• XLogP3: 0.1
• Topological Polar Surface Area: 96

Additional information on 2-(3-Nitropyridin-4-yl)acetic acid

Introduction to 2-(3-Nitropyridin-4-yl)acetic acid (CAS No. 1379378-54-7) in Modern Chemical and Pharmaceutical Research

2-(3-Nitropyridin-4-yl)acetic acid, identified by the chemical identifier CAS No. 1379378-54-7, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural properties and potential biological activities. This compound, featuring a nitro-substituted pyridine ring coupled with an acetic acid moiety, represents a promising scaffold for the development of novel therapeutic agents. Its molecular structure not only contributes to its reactivity but also opens up avenues for diverse applications in drug discovery and synthetic chemistry.

The nitropyridine moiety in 2-(3-Nitropyridin-4-yl)acetic acid is particularly noteworthy, as nitroaromatic compounds are well-documented for their role in medicinal chemistry. The nitro group introduces both electronic and steric effects, which can modulate the compound's interactions with biological targets. Recent studies have highlighted the utility of nitropyridines in designing molecules with enhanced binding affinity and selectivity, making them valuable in the development of small-molecule inhibitors and agonists. The presence of the acetic acid group further enhances the compound's versatility, allowing for facile derivatization and functionalization, which is crucial for optimizing pharmacokinetic properties.

In the realm of pharmaceutical innovation, 2-(3-Nitropyridin-4-yl)acetic acid has been explored as a precursor for synthesizing more complex molecules with targeted biological functions. For instance, researchers have leveraged its structural framework to develop potential candidates for treating neurological disorders, inflammation, and infectious diseases. The pyridine ring, a common pharmacophore in many bioactive compounds, facilitates interactions with specific enzymes and receptors, while the nitro group can serve as a site for redox chemistry, enabling post-translational modifications that fine-tune drug efficacy.

Recent advancements in computational chemistry have further elucidated the potential of 2-(3-Nitropyridin-4-yl)acetic acid by predicting its binding modes to various biological targets. Molecular docking studies have revealed that this compound can engage with proteins involved in metabolic pathways and signal transduction, suggesting its utility in modulating disease-related processes. Additionally, the compound's solubility profile has been optimized through structural modifications, improving its bioavailability and therapeutic potential. These findings underscore the importance of 2-(3-Nitropyridin-4-yl)acetic acid as a building block in medicinal chemistry.

The synthesis of 2-(3-Nitropyridin-4-yl)acetic acid (CAS No. 1379378-54-7) involves multi-step organic reactions that highlight its synthetic accessibility while maintaining high purity standards. Modern synthetic methodologies have enabled efficient production processes, making it feasible to scale up for industrial applications. Researchers have also explored green chemistry approaches to minimize waste and improve sustainability in its synthesis. These efforts align with global initiatives to promote environmentally responsible pharmaceutical manufacturing.

The biological activity of 2-(3-Nitropyridin-4-yl)acetic acid has been rigorously evaluated through in vitro and in vivo studies. Preliminary results indicate that this compound exhibits promising anti-inflammatory properties by inhibiting key pro-inflammatory cytokines. Furthermore, its ability to cross cell membranes suggests potential applications in drug delivery systems designed for targeted therapy. The compound's stability under various physiological conditions further enhances its appeal as a candidate for clinical development.

As research continues to evolve, the applications of 2-(3-Nitropyridin-4-yl)acetic acid are expected to expand into new therapeutic areas. Innovations in drug design principles and interdisciplinary collaborations between chemists, biologists, and pharmacologists will be instrumental in unlocking its full potential. The compound's unique structural features provide a rich foundation for exploring novel mechanisms of action, which could lead to breakthroughs in treating complex diseases.

In conclusion, 2-(3-Nitropyridin-4-yl)acetic acid (CAS No. 1379378-54-7) stands as a testament to the ingenuity of modern chemical research. Its multifaceted applications and promising biological activities position it as a cornerstone molecule in pharmaceutical development. As scientists continue to unravel its potential, this compound is poised to play a pivotal role in shaping the future of medicine.